Cas no 1695687-80-9 (1-(2,3,3-Trimethylbutyl)-1H-imidazol-2-amine)

• Product Name: 1-(2,3,3-Trimethylbutyl)-1H-imidazol-2-amine
• CAS No: 1695687-80-9
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5716906
• PubChem ID: 106579367
• Update Time: 2023-10-15

1-(2,3,3-Trimethylbutyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,3-Trimethylbutyl)-1H-imidazol-2-amine
• 1695687-80-9
• EN300-1110955

• Inchi： 1S/C10H19N3/c1-8(10(2,3)4)7-13-6-5-12-9(13)11/h5-6,8H,7H2,1-4H3,(H2,11,12)
• InChI Key： KXJAUFFLVSYXQM-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles